Cas no 6957-79-5 (Cyclohexanecarboxylicacid, 1-hydroxy-, 2-butoxyethyl ester)

• Product Name: Cyclohexanecarboxylicacid, 1-hydroxy-, 2-butoxyethyl ester
• CAS No: 6957-79-5
• MF: C₁₃H₂₄O₄
• MW: 244.327264785767
• CID: 525448
• PubChem ID: 248371
• Update Time: 2025-04-19

Cyclohexanecarboxylicacid, 1-hydroxy-, 2-butoxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 1-hydroxy-, 2-butoxyethyl ester
• 2-butoxyethyl 1-hydroxycyclohexane-1-carboxylate
• 2-butoxyethyl 1-hydroxycyclohexanecarboxylate
• AC1L6M8N
• AC1Q68BY
• AG-J-44117
• AR-1D9790
• CTK5D0505
• NCIOpen2_003178
• NSC65106
• NSC-65106
• 6957-79-5
• DTXSID80289896

• Inchi： 1S/C13H24O4/c1-2-3-9-16-10-11-17-12(14)13(15)7-5-4-6-8-13/h15H,2-11H2,1H3
• InChI Key： MFAHPLOGYBDMIF-UHFFFAOYSA-N
• SMILES： OC1(C(=O)OCCOCCCC)CCCCC1

Computed Properties

• Exact Mass: 244.16752
• Monoisotopic Mass: 244.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.069
• Boiling Point: 337.5°Cat760mmHg
• Flash Point: 117.7°C
• Refractive Index: 1.481
• PSA: 55.76
• LogP: 2.04150